![molecular formula C14H11ClO2 B1361821 Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate CAS No. 89901-02-0](/img/structure/B1361821.png)
Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. Unfortunately, the specific molecular structure analysis for “Methyl 4’-chloro[1,1’-biphenyl]-4-carboxylate” is not found in the searched resources .Chemical Reactions Analysis
The chemical reactions involving “Methyl 4’-chloro[1,1’-biphenyl]-4-carboxylate” are not explicitly mentioned in the searched resources .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. The specific physical and chemical properties of “Methyl 4’-chloro[1,1’-biphenyl]-4-carboxylate” are not found in the searched resources .Scientific Research Applications
Synthesis of Biphenyl Derivatives
Methyl 4’-chloro[1,1’-biphenyl]-4-carboxylate: is a key intermediate in the synthesis of various biphenyl derivatives. These derivatives are significant due to their presence in medicinally active compounds, marketed drugs, and natural products . The compound’s ability to undergo electrophilic substitution reactions makes it a versatile precursor in organic synthesis.
Antibacterial Agents
Research has shown that certain biphenyl derivatives exhibit potent antibacterial activities against prevalent antibiotic-resistant Gram-positive and Gram-negative pathogens . The structural moiety of methyl 4-(4-chlorophenyl)benzoate can be modified to enhance its efficacy as an antibacterial agent.
Liquid Crystal Technology
Biphenyl compounds, including derivatives of methyl 4’-chloro[1,1’-biphenyl]-4-carboxylate , are used as building blocks for basic liquid crystals. These materials are essential for the development of displays in electronic devices .
Anti-Inflammatory Drugs
Biphenyl derivatives have been identified as having anti-inflammatory properties. They serve as the backbone for non-steroidal anti-inflammatory drugs (NSAIDs), with methyl 4’-chloro[1,1’-biphenyl]-4-carboxylate being a potential candidate for the development of new NSAIDs .
Antitumor and Anticancer Research
The biphenyl nucleus is a common feature in many antitumor and anticancer drugs. Modifications to the methyl 4-(4-chlorophenyl)benzoate structure can lead to the development of novel drugs with improved efficacy in cancer treatment .
Agricultural Products
Biphenyl derivatives are used in the production of agricultural products. The pesticidal and herbicidal properties of these compounds can be harnessed by incorporating methyl 4’-chloro[1,1’-biphenyl]-4-carboxylate into new formulations .
Pharmacological Applications
The biphenyl scaffold is crucial in the design of drugs with various pharmacological activitiesMethyl 4-(4-chlorophenyl)benzoate derivatives can be designed to target a wide range of biological pathways, leading to the development of drugs with diverse therapeutic effects .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 4-(4-chlorophenyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO2/c1-17-14(16)12-4-2-10(3-5-12)11-6-8-13(15)9-7-11/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJIUMBFXWGXMOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90353274 |
Source
|
| Record name | Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90353274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate | |
CAS RN |
89901-02-0 |
Source
|
| Record name | Methyl 4′-chloro[1,1′-biphenyl]-4-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=89901-02-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 4'-chloro[1,1'-biphenyl]-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90353274 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 89901-02-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-Chloro-4-fluorobenzo[d]thiazol-2-amine](/img/structure/B1361753.png)
